Cas no 835639-69-5 (L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-)

835639-69-5 structure
Product name:L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-
L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl- Chemical and Physical Properties
Names and Identifiers
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- L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-
- 835639-69-5
- Glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidine
- DTXSID40834467
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- Inchi: InChI=1S/C40H50N20O9/c41-7-33(61)48-14-34(62)55-27(1-21-8-42-15-49-21)35(63)56-28(2-22-9-43-16-50-22)36(64)57-29(3-23-10-44-17-51-23)37(65)58-30(4-24-11-45-18-52-24)38(66)59-31(5-25-12-46-19-53-25)39(67)60-32(40(68)69)6-26-13-47-20-54-26/h8-13,15-20,27-32H,1-7,14,41H2,(H,42,49)(H,43,50)(H,44,51)(H,45,52)(H,46,53)(H,47,54)(H,48,61)(H,55,62)(H,56,63)(H,57,64)(H,58,65)(H,59,66)(H,60,67)(H,68,69)/t27-,28-,29-,30-,31-,32-/m0/s1
- InChI Key: LIJOHSOWBMDZOW-JNRWAQIZSA-N
- SMILES: C1=C(NC=N1)CC(C(=O)NC(CC2=CN=CN2)C(=O)NC(CC3=CN=CN3)C(=O)NC(CC4=CN=CN4)C(=O)NC(CC5=CN=CN5)C(=O)NC(CC6=CN=CN6)C(=O)O)NC(=O)CNC(=O)CN
Computed Properties
- Exact Mass: 954.40696325g/mol
- Monoisotopic Mass: 954.40696325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 69
- Rotatable Bond Count: 27
- Complexity: 1770
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7
- Topological Polar Surface Area: 439Ų
L-Histidine, glycylglycyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl-L-histidyl- Related Literature
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
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Jingxiang Pang RSC Adv., 2019,9, 20982-20988
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